Reference Substances Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.
VCID | Product Name | CAS No. | MF |
---|---|---|---|
VC0013962 | N-(Aminoethyl)-5-naphthylamine-1-sulfonic Acid Sodium Salt | 100900-07-0 | C12H13N2NaO3S |
VC0013964 | 8-Cyclopentyl-1,3-dipropylxanthine | 102146-07-6 | C16H24N4O2 |
VC0013965 | N-Nitroso-N-methyl-3-aminopropionic Acid | 10478-42-9 | C4H8N2O3 |
VC0013960 | N-Methyl-N-(3-sulfopropyl)morpholinium, Inner Salt | 111282-24-7 | C8H17NO4S |
VC0013957 | 6-Cyano-7-nitroquinoxaline-2,3-dione | 115066-14-3 | C9H4N4O4 |
VC0013940 | Tyrphostin 25 | 118409-58-8 | C10H6N2O3 |
VC0013934 | Methyl 2,3-di-O-methyl-alpha-D-glucopyranoside | 14048-30-7 | C₉H₁₈O₆ |
VC0013942 | 9-Vinylphenanthrene | 14134-06-6 | C16H12 |
VC0013951 | 3-(Pyridin-1-ium-1-yl)propane-1-sulfonate | 15471-17-7 | C8H11NO3S |
VC0013941 | Vinyl Carbamate | 15805-73-9 | C3H5NO2 |
VC0013945 | 3-Amino-4-pyrazolecarbonitrile | 16617-46-2 | C4H4N4 |
VC0013925 | 3,4,6-Tri-O-benzyl-β-D-mannopyranose 1,2-(Methyl Orthoacetate) | 16697-49-7 | C30H34O7 |
VC0013944 | Zinquin Ethyl Ester | 181530-09-6 | C21H22N2O5S |
VC0013938 | Tris(p-isocyanatophenyl)amine | 19759-70-7 | C21H12N4O3 |
VC0013936 | (Triphenylphosphoranylidene)acetaldehyde | 2136-75-6 | C20H17OP |
VC0013929 | 2,2,2-Trifluoro-N-(4-hydroxyphenyl)acetamide | 2709-93-5 | C8H6F3NO2 |
VC0013948 | Dimethyl-(2-hydroxyethyl)-(3-sulfopropyl)ammonium, Inner Salt | 38880-58-9 | C₇H₁₇NO₄S |
VC0013959 | N-Nitroso-N-methyl-4-aminobutyric Acid Methyl Ester | 51938-17-1 | C6H12N2O3 |
VC0013928 | 4-Trifluoroacetamidoaniline | 53446-90-5 | C8H7F3N2O |
VC0013937 | Tris(p-aminophenyl)amine | 5981-09-9 | C18H18N4 |
VC0013924 | 2,3,4,-Tri-O-benzyl-L-fucopyranose | 60431-34-7 | C27H30O5 |
VC0013958 | N-Nitroso-N-methyl-4-aminobutyric Acid | 61445-55-4 | C5H10N2O3 |
VC0013927 | Triethyl Phosphonoacetate | 867-13-0 | C8H17O5P |
VC0013931 | [2-(Trimethylammonium)ethyl]methanethiosulfonate Bromide | 91774-25-3 | C6H16BrNO2S2 |
VC0013939 | T2 toxin Triol | 97373-21-2 | C20H30O7 |